![molecular formula C16H14N2O3 B3050396 2-(2-(O-tolylamino)benzo[d]oxazol-6-yl)acetic acid CAS No. 256453-94-8](/img/structure/B3050396.png)
2-(2-(O-tolylamino)benzo[d]oxazol-6-yl)acetic acid
Cat. No. B3050396
M. Wt: 282.29 g/mol
InChI Key: QLHBVRZVXNLWKP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07166616B2
Procedure details
A mixture of (4-amino-3-hydroxy-phenyl)-acetic acid ethyl ester (3.3 g, Reference Example 3) and o-tolylisothiocyanate (2.5 mL) in ethanol (150 mL) was stirred at room temperature for about 2 hours. After standing at room temperature overnight the mixture was evaporated and the residue was subjected to flash chromatography on silica eluting with a mixture of pentane and ethyl acetate (7:3, v/v) to give a yellow foam. A solution of this material in ethanol (150 mL) was treated with dicyclohexylcarbodiimide (3.0 g) and the mixture was heated at reflux temperature for 2 hours. The mixture was evaporated and the residue subjected to short column chromatography (on silica eluting with a mixture of tert-butyl methyl ether and dichloromethane, 1:19 to 1:9 v/v). The resulting light yellow oil was dissolved in ethanol (100 mL) and the solution was treated with sodium hydroxide solution (15 mL, 1M) then heated at reflux temperature for 2 hours. The reaction mixture was evaporated and the residue was dissolved in water. The solution was washed with ethyl acetate and the aqueous layer was acidified to pH 1 by addition of concentrated hydrochloric acid. The resulting white precipitate was collected by filtration, then washed thoroughly with water, and then dried to give the title compound (1.8 g) as a white solid.
Name
(4-amino-3-hydroxy-phenyl)-acetic acid ethyl ester
Quantity
3.3 g
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_CXSMILES
|
[C:1]1([CH3:40])[CH:6]=[CH:5][CH:4]=[CH:3][C:2]=1[NH:7][C:8]1[O:9][C:10]2[CH:16]=[C:15]([CH2:17][C:18](NC3C=CC(C4(CC(O)=O)CC5C(=CC=CC=5)C4)=CC=3)=[O:19])[CH:14]=[CH:13][C:11]=2[N:12]=1.C1(C)C(N=C=S)=CC=CC=1.C1(N=C=NC2CCCCC2)CCCCC1.C([OH:68])C>>[C:1]1([CH3:40])[CH:6]=[CH:5][CH:4]=[CH:3][C:2]=1[NH:7][C:8]1[O:9][C:10]2[CH:16]=[C:15]([CH2:17][C:18]([OH:19])=[O:68])[CH:14]=[CH:13][C:11]=2[N:12]=1
|
Inputs
Step One
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Name
|
(4-amino-3-hydroxy-phenyl)-acetic acid ethyl ester
|
|
Quantity
|
3.3 g
|
|
Type
|
reactant
|
|
Smiles
|
C1(=C(C=CC=C1)NC=1OC2=C(N1)C=CC(=C2)CC(=O)NC2=CC=C(C=C2)C2(CC1=CC=CC=C1C2)CC(=O)O)C
|
|
Name
|
|
|
Quantity
|
2.5 mL
|
|
Type
|
reactant
|
|
Smiles
|
C=1(C(=CC=CC1)N=C=S)C
|
|
Name
|
|
|
Quantity
|
150 mL
|
|
Type
|
reactant
|
|
Smiles
|
C(C)O
|
Step Two
|
Name
|
|
|
Quantity
|
3 g
|
|
Type
|
reactant
|
|
Smiles
|
C1(CCCCC1)N=C=NC1CCCCC1
|
|
Name
|
|
|
Quantity
|
150 mL
|
|
Type
|
reactant
|
|
Smiles
|
C(C)O
|
Conditions
Temperature
|
Control Type
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AMBIENT
|
Stirring
|
Type
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CUSTOM
|
|
Details
|
was stirred at room temperature for about 2 hours
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
WAIT
|
Type
|
WAIT
|
|
Details
|
After standing at room temperature overnight
|
|
Duration
|
8 (± 8) h
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the mixture was evaporated
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
the residue was subjected to flash chromatography on silica eluting with a mixture of pentane and ethyl acetate (7:3
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
v/v) to give a yellow foam
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
the mixture was heated
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
at reflux temperature for 2 hours
|
|
Duration
|
2 h
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The mixture was evaporated
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
with a mixture of tert-butyl methyl ether and dichloromethane, 1:19 to 1:9 v/v)
|
DISSOLUTION
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Type
|
DISSOLUTION
|
|
Details
|
The resulting light yellow oil was dissolved in ethanol (100 mL)
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
the solution was treated with sodium hydroxide solution (15 mL, 1M)
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
then heated
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
at reflux temperature for 2 hours
|
|
Duration
|
2 h
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The reaction mixture was evaporated
|
DISSOLUTION
|
Type
|
DISSOLUTION
|
|
Details
|
the residue was dissolved in water
|
WASH
|
Type
|
WASH
|
|
Details
|
The solution was washed with ethyl acetate
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
the aqueous layer was acidified to pH 1 by addition of concentrated hydrochloric acid
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
The resulting white precipitate was collected by filtration
|
WASH
|
Type
|
WASH
|
|
Details
|
washed thoroughly with water
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
dried
|
Outcomes
Product
Details
Reaction Time |
2 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C1(=C(C=CC=C1)NC=1OC2=C(N1)C=CC(=C2)CC(=O)O)C
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.8 g |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
